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Compound of Interest

Compound Name: clasto-lactacystin beta-lactone

Cat. No.: B1219961

Get Quote

Part 1: Executive Summary
clasto-Lactacystin ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline

ng-star-inserted">

-lactone (Omuralide) is a potent, irreversible, and highly selective inhibitor of the 20S
proteasome. Originally derived from the microbial metabolite lactacystin (Streptomyces sp.),
Omuralide represents the biologically active "warhead" responsible for proteasome inactivation.

Unlike peptide-aldehyde inhibitors (e.g., MG132), which reversibly inhibit multiple serine

proteases (including calpains and cathepsins), Omuralide exhibits exquisite specificity for the

threonine N-terminal active sites of the proteasome. This guide details the mechanistic basis of

this inhibition, the critical kinetics of lactacystin-to-omuralide conversion, and validated

protocols for its use in dissecting the Ubiquitin-Proteasome System (UPS).

Part 2: Chemical Biology & Mechanism of Action
The "Prodrug" Mechanism: Lactacystin vs. Omuralide
A common experimental error is treating lactacystin and Omuralide as interchangeable in all

contexts. They are not.
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Lactacystin: A thioester "prodrug" precursor. It is chemically stable at acidic pH but

biologically inactive in its native form. In neutral or slightly alkaline aqueous solutions (pH >

7.0), it undergoes spontaneous cyclization to form the active

-lactone.

Omuralide (clasto-lactacystin ngcontent-ng-c1989010908="" _nghost-ng-c2193002942=""

class="inline ng-star-inserted">

-lactone): The active species.[1][2] It is more cell-permeable than lactacystin and reacts
immediately with the proteasome.

Critical Implication: In cell-free assays (purified enzyme), you must use Omuralide. If you use

Lactacystin, you must pre-incubate it at pH 8.0 to generate the active species, otherwise,

inhibition will be delayed or absent.

The Suicide Inhibition Mechanism
Omuralide functions as a "suicide substrate." The mechanism involves a specific nucleophilic

attack by the N-terminal Threonine (Thr1) of the proteasome

-subunits on the carbonyl carbon of the inhibitor's

-lactone ring.

Recognition: The proteasome recognizes the hydrophobic core of Omuralide.

Attack: The hydroxyl group of Thr1 attacks the

-lactone carbonyl.

Acylation: The ring opens, forming a stable, covalent ester bond (acyl-enzyme intermediate).

Inactivation: The modified Threonine can no longer perform nucleophilic attack on peptide

bonds, permanently disabling the proteolytic site.

Subunit Selectivity
The 20S proteasome contains three catalytic subunits. Omuralide inhibits them with distinct

potencies:
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Subunit Activity Type
Inhibition Potency
(IC50)

Kinetics

5
Chymotrypsin-like

(CT-L)
High (~47 nM) Rapid, primary target.

2 Trypsin-like (T-L) Moderate
Slower rate of

inactivation.[3]

1 Caspase-like (C-L) Moderate/Low

Requires higher

concentrations or

longer exposure.

Part 3: Visualization of Pathway & Workflow
Mechanism of Activation and Inhibition
The following diagram illustrates the conversion of Lactacystin to Omuralide and the

subsequent irreversible binding to the proteasome.
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Click to download full resolution via product page

Caption: Figure 1. The activation pathway of Lactacystin to Omuralide and the subsequent

covalent modification of the 20S proteasome active site.

Experimental Workflow: Cell-Based Inhibition Assay
Standard workflow for assessing proteasome inhibition in cultured cells.
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1. Prepare Stock
(10mM in DMSO, -20°C)

2. Dilute in Media
(Fresh, <0.1% DMSO final)

 Avoid aqueous storage

3. Cell Treatment
(1-10 µM, 1-4 Hours)

4. Cell Lysis
(Non-denaturing buffer, No EDTA)

 Wash w/ PBS

5. Fluorogenic Assay
(Suc-LLVY-AMC Substrate)

 Add Substrate

6. Measure Fluorescence
(Ex 380nm / Em 460nm)

Click to download full resolution via product page

Caption: Figure 2. Step-by-step experimental workflow for treating cells with Omuralide and

quantifying proteasome activity.

Part 4: Experimental Application Guide
Preparation and Storage (Crucial)
Omuralide is chemically reactive. Improper handling is the #1 cause of experimental failure.

Solvent: Dimethyl sulfoxide (DMSO).[4][5]
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Stock Concentration: 5 mM to 10 mM.

Storage: Aliquot immediately into single-use vials. Store at -20°C.

Stability:

In DMSO: Stable for months at -20°C.

In Water/Media:Unstable. The

-lactone ring hydrolyzes (opens) spontaneously in water, rendering the molecule inactive.

Rule: Add Omuralide to cell culture media immediately before adding to cells. Do not

create "working stocks" in aqueous buffers.

Validated Protocol: In Vivo (Cell Culture) Inhibition
Objective: Induce proteasome inhibition to observe accumulation of ubiquitinated proteins or

cell cycle arrest.

Seeding: Seed cells (e.g., HeLa, HEK293) to reach 70-80% confluency.

Treatment:

Thaw Omuralide stock (10 mM in DMSO).

Dilute directly into warm culture media to a final concentration of 1 µM to 10 µM.

Control: Treat parallel wells with DMSO vehicle only (final concentration < 0.1%).

Incubation: Incubate for 1 to 4 hours.

Note: Unlike MG132 (reversible), Omuralide is irreversible. Short pulses (1 hr) are often

sufficient to knock out activity, though biological effects (apoptosis) may take 12-24 hours

to manifest.

Harvest:

Wash cells 2x with cold PBS.
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Lyse in RIPA buffer (for Western Blot) or specialized Proteasome Activity Buffer (for

enzymatic assays).

Validated Protocol: In Vitro (Purified Enzyme)
Objective: Determine IC50 or kinetic constants.

Enzyme: Purified 20S Proteasome (human or rabbit).

Substrate: Suc-LLVY-AMC (Fluorogenic substrate for

5 activity).

Buffer: 20 mM HEPES (pH 7.5), 0.5 mM EDTA, 0.05% SDS.

Procedure:

Incubate Enzyme + Omuralide (various conc.) for 30 mins at 37°C.

Add Suc-LLVY-AMC (50 µM).

Measure fluorescence kinetics (Ex: 380nm / Em: 460nm).

Result: Activity should decrease in a dose-dependent manner.

Part 5: Troubleshooting & Controls
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Issue Probable Cause Solution

No Inhibition Observed Hydrolysis of Beta-lactone

Did you store diluted

Omuralide in water? Make

fresh dilutions in media

immediately before use.

High Toxicity (Non-specific) Off-target effects

Verify concentration. >20 µM

may affect other hydrolases.

Use 1-5 µM for specificity.

Inconsistent IC50
Lactacystin vs. Omuralide

confusion

Ensure you are using clasto-

lactacystin

-lactone. If using Lactacystin,

did you allow conversion time?

Precipitation
High concentration in aqueous

media

Omuralide has limited solubility

in water. Keep final DMSO

conc. at 0.1%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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